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Compound of Interest

Compound Name:
Methyl 2-fluoro-6-

hydrazinylbenzoate

Cat. No.: B13254557

Get Quote

Executive Summary
Methyl 2-fluoro-6-hydrazinylbenzoate is a critical synthetic intermediate used primarily in the

pharmaceutical industry for generating the 4-fluoro-indazol-3-one scaffold, a pharmacophore

found in PARP inhibitors (e.g., Olaparib analogs) and kinase inhibitors. Its handling requires

strict adherence to hydrazine safety protocols due to the presence of the reactive hydrazine

moiety, which confers risks of sensitization, genotoxicity, and instability.

Part 1: Chemical Identity & Structural Significance
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Property Detail

Chemical Name Methyl 2-fluoro-6-hydrazinylbenzoate

Common Synonyms
2-Fluoro-6-hydrazinobenzoic acid methyl ester;

Indazole Precursor A

CAS Number

Not formally listed (Transient Intermediate).

Parent CAS: 13671-00-6 (Methyl 2,6-

difluorobenzoate)

Molecular Formula C₈H₉FN₂O₂

Molecular Weight 184.17 g/mol

Structural Alert
Hydrazine (-NH-NH₂): High reactivity, potential

carcinogen/mutagen.

Physical State
Off-white to yellow solid (if isolated); typically an

amber solution in situ.

Synthetic Context
This molecule is the product of a regioselective SNAr reaction. The electron-withdrawing ester

group activates the 2 and 6 positions of the phenyl ring. Hydrazine displaces one fluorine atom.

Reaction Scheme & Hazard Evolution:
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Figure 1: Synthetic pathway showing the generation of the target intermediate and the

associated hazard transition from corrosive reagents to the indazole scaffold.
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Part 2: Hazard Identification (GHS Classification)
Since this specific isomer lacks a dedicated ECHA registration, the classification below is

derived from SAR analysis of aryl hydrazines and the parent benzoate.

Core Hazards
Acute Toxicity (Oral/Inhalation): Category 3. Aryl hydrazines are metabolic poisons.

Skin Sensitization: Category 1. High potential for contact dermatitis.

Carcinogenicity: Category 2 (Suspected). Based on the hydrazine functional group.[1][2][3]

[4][5]

Germ Cell Mutagenicity: Category 2.

Specific Target Organ Toxicity (Repeated): Liver and Kidneys (Hydrazine-induced oxidative

stress).

Signal Word: DANGER
Hazard Statements (Inferred)

H301: Toxic if swallowed.

H317: May cause an allergic skin reaction.

H341: Suspected of causing genetic defects.

H351: Suspected of causing cancer.

H319: Causes serious eye irritation (Benzoate ester component).[6]

Part 3: Safe Handling & Experimental Protocols
Engineering Controls
The instability of the free base hydrazine requires specific handling to prevent oxidative

degradation (browning) and exposure.
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Containment: All weighing and transfers must occur inside a Class II Biosafety Cabinet or a

Chemical Fume Hood with a face velocity > 100 fpm.

Inert Atmosphere: The free base is air-sensitive. Store and react under Nitrogen or Argon.

Decontamination: Have a dedicated "Hydrazine Neutralization Station" (Bleach/Water 1:10)

ready before starting work.

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Gloves

Double-gloving required. Inner:

Nitrile (0.11 mm). Outer:

Laminate (Silver Shield) or

Thick Nitrile (>0.2 mm).

Hydrazines permeate standard

thin nitrile rapidly (<15 mins).

Respiratory
P100/OV Cartridge (if powder)

or Supplied Air (if large scale).

Prevent inhalation of aerosols

during weighing.

Eye Protection
Chemical Goggles + Face

Shield.

Risk of corneal opacity from

hydrazine splashes.

Clothing Tyvek Lab Coat (Disposable).

Prevent contamination of

street clothes; hydrazines stick

to fabric.

Validated Synthesis Protocol (In Situ Generation)
This protocol minimizes isolation risks by telescoping the intermediate directly to the indazole.

Step 1: SNAr Reaction

Dissolve Methyl 2,6-difluorobenzoate (1.0 eq) in THF (5 vol) under N₂.

Cool to 0°C.

Add Hydrazine Hydrate (1.2 eq) dropwise over 20 minutes. Exothermic reaction.
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Checkpoint: Monitor by LCMS. The intermediate (MW 184) should appear. Do not overheat,

or double-substitution may occur.

Step 2: Cyclization (Indazole Formation)

Once the intermediate is formed, allow the mixture to warm to Room Temperature (25°C).

Stir for 4–12 hours. The intramolecular attack of the hydrazine nitrogen onto the ester

carbonyl forms the indazole ring.

Quench: Pour into ice water. The product 4-fluoro-1H-indazol-3-ol typically precipitates as a

solid.

Part 4: Emergency Response & Storage
Storage Stability

Condition: -20°C, Hygroscopic, Light Sensitive.

Shelf Life: < 48 hours as a solution; < 6 months as a solid salt (HCl).

Incompatibility: Oxidizing agents (peroxides, nitrates), strong acids, and aldehydes (forms

hydrazones).

Spill Management (Decision Logic)
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Spill Detected

Assess Volume

< 10 mL / < 1 g > 10 mL / > 1 g

1. Cover with absorbent pads
2. Apply 5% Bleach solution
3. Wait 30 mins (Oxidation)
4. Double bag as HazWaste

1. Evacuate Lab
2. Call EHS / HazMat Team
3. Do NOT attempt alone

Click to download full resolution via product page

Figure 2: Decision logic for managing spills of hydrazine-containing intermediates.

First Aid
Eye Contact: Irrigate immediately for 30 minutes. Hydrazines are alkaline and penetrate

deep into ocular tissue.

Skin Contact: Wash with polyethylene glycol (PEG 400) if available, or copious soap and

water. Do not use organic solvents (increases absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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